N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide

• IUPAC Name: N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide
• InChI: InChI=1S/C19H24N4O2/c1-13-17(19(22(2)21-13)23-11-4-12-23)20-18(24)14-7-9-16(10-8-14)25-15-5-3-6-15/h7-10,15H,3-6,11-12H2,1-2H3,(H,20,24)
• InChI Key: QLVZQWXXWGGATK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1NC(=O)C2=CC=C(C=C2)OC3CCC3)N4CCC4)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide is a novel compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body. This leads to a decrease in the activity of certain signaling pathways, which can have a therapeutic effect in various diseases.
Biochemical and Physiological Effects:
N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide has been shown to have several biochemical and physiological effects. It has been demonstrated to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been studied for its potential use in treating inflammation, oxidative stress, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide in lab experiments is its high potency and selectivity. This allows researchers to study the compound's effects at lower concentrations, reducing the risk of toxic side effects. However, the compound's complex synthesis method and limited availability can be a limitation for some researchers.

Future Directions

There are several future directions for research on N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide. One potential direction is to investigate its use in combination with other drugs for the treatment of cancer and other diseases. Additionally, the compound's potential use as a diagnostic tool for certain diseases could be further explored. Further research is also needed to fully understand the compound's mechanism of action and to optimize its synthesis method for large-scale production.
Conclusion:
In conclusion, N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide is a novel compound that has shown promising results in scientific research. Its potential applications in drug discovery, cancer treatment, and disease diagnosis make it an exciting area of research. Further studies are needed to fully understand the compound's mechanism of action and to optimize its synthesis method for large-scale production.

Synthesis Methods

The synthesis of N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide is a complex process that involves several steps. The initial step involves the reaction of 4-cyclobutyloxybenzoyl chloride with 5-(azetidin-1-yl)-1,3-dimethylpyrazole to form the intermediate product. This is followed by the reaction of the intermediate product with ammonia to yield the final product. The synthesis method has been optimized to obtain a high yield and purity of the compound.

Scientific Research Applications

N-[5-(azetidin-1-yl)-1,3-dimethylpyrazol-4-yl]-4-cyclobutyloxybenzamide has several potential applications in scientific research. One of the primary applications is in the field of drug discovery, where it can be used to develop new drugs for various diseases. The compound has also been studied for its anticancer properties and has shown promising results in preclinical studies. Additionally, the compound has been investigated for its potential use as a diagnostic tool for certain diseases.